2-(1H-pyrazol-1-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-pyrazol-1-yl-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C14H15F3N6O/c15-14(16,17)11-8-12(19-10-18-11)21-4-6-22(7-5-21)13(24)9-23-3-1-2-20-23/h1-3,8,10H,4-7,9H2
• InChI Key: XPNVMJDOWNUQPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)CN3C=CC=N3
• Molecular Formula: C14H15F3N6O
• Molecular Weight: 340.30 g/mol

Description

2-(1H-pyrazol-1-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H15F3N6O and its molecular weight is 340.31. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-pyrazol-1-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-pyrazol-1-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

This compound has been part of studies aimed at synthesizing novel heterocyclic compounds with potential pharmacological applications. For instance, its structural framework has been utilized in the synthesis of a new series of pyrazoles, demonstrating significant pharmacological potential, including aqueous solubility and high permeability, important characteristics for clinical candidates in pain management (Díaz et al., 2020).

Pharmacological Applications

• Antimicrobial and Antitubercular Activity : Compounds structurally related to the query chemical have shown promising results in the fight against bacterial infections, including methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis, the bacterium responsible for tuberculosis (Pathak et al., 2014).

• Antitumor and Antioxidant Agents : Derivatives of this compound have been synthesized and evaluated for their antitumor activities, showcasing the potential in the development of new cancer therapeutics (Hamama et al., 2013).

• Anticonvulsant Activity : The compound and its derivatives have also been explored for their potential use as anticonvulsant agents, indicating the versatility of this chemical structure in the development of neurological disorder treatments (Ghareb et al., 2017).

• Antiviral and Anti-HIV Activities : The compound's framework has facilitated the synthesis of novel heterocycles with potential antiviral activities, including against HIV, further highlighting its significance in the search for new therapeutic agents (Al-Masoudi et al., 2007).